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Compound of Interest

Compound Name: CAA-0225
Cat. No.: B10774671
Get Quote
. J

The following document provides comprehensive guidance on the safe and compliant disposal
of CAA-0225. Based on the Safety Data Sheet (SDS) for the related Quantum-Si product
"CAA," the primary hazardous component is 2-chloroacetamide.[1] This guide is intended for
researchers, scientists, and drug development professionals to ensure that disposal
procedures minimize risk and adhere to environmental regulations.

Immediate Safety and Handling

Before beginning any disposal-related activities, it is imperative to handle CAA-0225 in a
controlled environment, preferably within a chemical fume hood, to minimize inhalation
exposure.[1] All personnel must be equipped with the appropriate Personal Protective
Equipment (PPE).

Required Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety goggles or a face shield.

» Body Protection: A lab coat or other protective clothing.

Quantitative Data Summary
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The following table summarizes the key hazard information for 2-chloroacetamide, the active

component of CAA-0225. This data is essential for risk assessment and proper waste

categorization.
Parameter Value Reference
UN Number 2811 [1]
o TOXIC SOLID, ORGANIC,
UN Proper Shipping Name [1]

N.O.S. (2-chloroacetamide)

Transport Hazard Class

6.1 (Toxic substances)

[1]

Packing Group

Il (Substance presenting low

danger)

[1]

GHS Hazard Statements

H301: Toxic if swallowedH317:
May cause an allergic skin
reactionH361: Suspected of
damaging fertility or the unborn
childH402: Harmful to aquatic
life

[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of
contents/container to an

approved waste disposal plant

[2](3]

Experimental Protocols: Step-by-Step Disposal

Procedure

Adherence to a strict procedural protocol is critical for the safe disposal of CAA-0225. The

following steps provide a clear methodology for managing this chemical waste.

Step 1: Waste Identification and Segregation

o Categorization: Treat all waste containing CAA-0225 as hazardous waste. This includes the

primary substance, contaminated materials, and empty containers.[1]
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e Segregation: Do not mix CAA-0225 waste with other laboratory waste streams.[1] It must be
kept separate to ensure proper handling and final disposal.

o Containment: Store the waste in its original container if possible. If not, use a clearly labeled,
compatible, and tightly sealed waste container.[1][4] The label should read "Hazardous
Waste" and identify the contents as "CAA-0225 (contains 2-chloroacetamide).”

Step 2: Spill Management

In the event of a spill, immediate and appropriate action is required to contain the material and
protect laboratory personnel.

Evacuate: Clear the immediate area of all personnel to prevent exposure.[1]
o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[4]

e Containment: Use an absorbent material such as sand, diatomite, or universal binders to
contain the spill.[1] Avoid creating dust during cleanup.[2][4]

o Cleanup: Carefully sweep or scoop the absorbed material and place it into a designated
hazardous waste container.[2] Clean the spill area with soap and water, and collect all
cleaning materials as hazardous waste.[1]

Step 3: Container Management

Empty containers that held CAA-0225 must be treated as hazardous waste as they retain
residual chemicals.

e Do Not Rinse: Do not rinse empty containers and pour the rinsate down the drain.[1]

o Seal and Label: Securely seal the empty, unrinsed container.[1] Ensure it is properly labeled
as hazardous waste.

» Disposal: Dispose of the container through the same hazardous waste stream as the
chemical itself.[2]

Step 4: Final Disposal

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10774671/docs?utm_src=pdf-body#proper-disposal-procedures-for-caa-0225
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_chloro_N_pyridin_3_yl_acetamide_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_chloro_N_pyridin_3_yl_acetamide_A_Procedural_Guide.pdf
https://store.apolloscientific.co.uk/storage/msds/OR12801_msds.pdf
https://www.benchchem.com/product/b10774671/docs?utm_src=pdf-body#proper-disposal-procedures-for-caa-0225
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_chloro_N_pyridin_3_yl_acetamide_A_Procedural_Guide.pdf
https://store.apolloscientific.co.uk/storage/msds/OR12801_msds.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_chloro_N_pyridin_3_yl_acetamide_A_Procedural_Guide.pdf
https://www.eurofinsus.com/media/446927/2-chloroacetamide.pdf
https://store.apolloscientific.co.uk/storage/msds/OR12801_msds.pdf
https://www.eurofinsus.com/media/446927/2-chloroacetamide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_chloro_N_pyridin_3_yl_acetamide_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b10774671/docs?utm_src=pdf-body#proper-disposal-procedures-for-caa-0225
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_chloro_N_pyridin_3_yl_acetamide_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_chloro_N_pyridin_3_yl_acetamide_A_Procedural_Guide.pdf
https://www.eurofinsus.com/media/446927/2-chloroacetamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The final disposal of CAA-0225 waste must be conducted by a licensed and certified
hazardous waste disposal company.

» Engage a Professional Service: Contact your institution's Environmental Health and Safety
(EHS) office to arrange for pickup by a licensed hazardous waste contractor.[2]

e Provide Documentation: Furnish the disposal company with a complete and accurate
description of the waste, including the Safety Data Sheet (SDS) if available.

 Recommended Disposal Method: The standard and recommended method for final disposal
is incineration in a chemical incinerator equipped with an afterburner and scrubber to
neutralize harmful combustion byproducts.[2]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of CAA-0225, from
initial handling to final disposition.
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Start: CAA-0225 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Keep separate from other waste streams)

Step 3: Containerize and Label
(Use sealed, compatible container labeled 'Hazardous Waste')

Spill Occurred?

Follow Spill Management Protocol
(Evacuate, Contain, Clean, Collect as Hazardous Waste)

Step 4: Store in Designated Area
(Secure, well-ventilated location)

Step 5: Arrange for Professional Disposal
(Contact EHS or licensed waste contractor)

End: Waste Transferred to
Licensed Disposal Facility (Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of CAA-0225.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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